Cas no 1528815-21-5 (2-Butanesulfonyl chloride, 1-methoxy-3-methyl-)

• Product Name: 2-Butanesulfonyl chloride, 1-methoxy-3-methyl-
• CAS No: 1528815-21-5
• MF: C₆H₁₃ClO₃S
• MW: 200.683620214462
• CID: 5284192
• Update Time: 2025-07-01

2-Butanesulfonyl chloride, 1-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanesulfonyl chloride, 1-methoxy-3-methyl-

• Inchi： 1S/C6H13ClO3S/c1-5(2)6(4-10-3)11(7,8)9/h5-6H,4H2,1-3H3
• InChI Key： CZGXYHKKIDHXJI-UHFFFAOYSA-N
• SMILES： C(OC)C(S(Cl)(=O)=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-Butanesulfonyl chloride, 1-methoxy-3-methyl-

Introduction to 2-Butanesulfonyl chloride, 1-methoxy-3-methyl- (CAS No. 1528815-21-5) and Its Recent Applications in Chemical Biology

2-Butanesulfonyl chloride, 1-methoxy-3-methyl-, identified by its CAS number 1528815-21-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile reactivity and structural properties. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility in synthetic chemistry and pharmaceutical development. The presence of both a methoxy group and a methyl group in its molecular structure imparts unique characteristics that make it a valuable intermediate in the synthesis of complex molecules.

The structural framework of 2-Butanesulfonyl chloride, 1-methoxy-3-methyl- consists of a butane backbone substituted with a sulfonyl chloride functional group at one end and methoxy and methyl groups at specific positions. This arrangement not only enhances its reactivity but also allows for diverse chemical transformations, making it a cornerstone in the development of novel bioactive compounds. The compound's ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing heterocyclic scaffolds, which are prevalent in many biologically active molecules.

In recent years, there has been a surge in research focused on the applications of sulfonyl chlorides in drug discovery and molecular medicine. The reactivity of sulfonyl chlorides allows for the facile introduction of sulfonamide moieties into target molecules, which are known to exhibit a wide range of biological activities. For instance, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 2-Butanesulfonyl chloride, 1-methoxy-3-methyl-, with its unique substituents, provides a versatile platform for the synthesis of sulfonamide derivatives that can be tailored to modulate specific biological pathways.

One of the most compelling aspects of 2-Butanesulfonyl chloride, 1-methoxy-3-methyl- is its role in the development of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their dysregulation is often associated with diseases such as cancer and inflammation. By designing sulfonamide-based inhibitors that target specific proteases, researchers can develop therapeutic agents that selectively modulate these enzymatic activities. The structural features of this compound make it an excellent candidate for generating such inhibitors, as the methoxy and methyl groups can be strategically positioned to interact with the active sites of target proteases.

Recent advancements in computational chemistry have further enhanced the utility of 2-Butanesulfonyl chloride, 1-methoxy-3-methyl-. Molecular modeling studies have demonstrated that the presence of the methoxy group can influence the electronic properties of the sulfonyl chloride moiety, thereby affecting its reactivity and binding affinity to biological targets. These insights have enabled researchers to design more effective sulfonamide derivatives with improved pharmacokinetic profiles. Additionally, high-throughput screening techniques have been employed to rapidly identify novel sulfonamide-based compounds with enhanced biological activity.

The pharmaceutical industry has also leveraged the versatility of 2-Butanesulfonyl chloride, 1-methoxy-3-methyl- in the development of next-generation therapeutics. For example, researchers have utilized this compound to synthesize sulfonamide-based drugs that exhibit potent antiviral and anti-inflammatory effects. The ability to fine-tune the structure of these compounds through strategic functionalization has led to the discovery of several lead candidates that are currently undergoing preclinical evaluation. These findings highlight the importance of 2-Butanesulfonyl chloride, 1-methoxy-3-methyl- as a key building block in medicinal chemistry.

Beyond pharmaceutical applications, 2-Butanesulfonyl chloride, 1-methoxy-3-methyl- has found utility in other areas of chemical biology. For instance, it has been used as a crosslinking agent in protein studies, where its ability to form covalent bonds between amino acid residues provides valuable insights into protein structure and function. Furthermore, this compound has been employed in the synthesis of probes for cellular imaging, where its sulfonamide derivatives can be designed to selectively label specific biomolecules within living cells.

The synthetic methodologies associated with 2-Butanesulfonyl chloride, 1-methoxy-3-methyl- continue to evolve with advancements in organic chemistry techniques. Modern synthetic approaches have enabled researchers to access complex sulfonamide derivatives with high efficiency and purity. These methods often involve multi-step reactions that leverage transition metal catalysis and asymmetric synthesis strategies. Such innovations have not only streamlined the synthesis process but also opened new avenues for exploring the chemical space surrounding this compound.

In conclusion,2 Butanesulfonyl chloride, 1 methoxy -3 -methyl , CAS No .1528815 -21 -5 , represents a significant advancement in chemical biology due to its unique structural features and versatile reactivity . Its applications span across drug discovery , protease inhibition , antiviral therapies , protein crosslinking , and cellular imaging . As research continues to uncover new possibilities for this compound , its importance as a key intermediate in synthetic chemistry is likely to grow even further . The ongoing development of innovative synthetic methodologies ensures that 2 Butanesulfonyl chloride, 1 methoxy -3 -methyl will remain at forefront scientific exploration for years come . p >